![molecular formula C14H12O4 B269755 2-Phenyl-1-(2,4,6-trihydroxyphenyl)ethanone CAS No. 727-71-9](/img/structure/B269755.png)
2-Phenyl-1-(2,4,6-trihydroxyphenyl)ethanone
Overview
Description
2-Phenyl-1-(2,4,6-trihydroxyphenyl)ethanone, also known as Ethanone, 1-(2,4,6-trihydroxyphenyl)-, is a chemical compound with the formula C8H8O4 . It is also known by other names such as Acetophenone, 2’,4’,6’-trihydroxy-; Acetophloroglucine; Acetylphloroglucinol; Phloroacetophenone; 1-(2,4,6-Trihydroxyphenyl)ethanone; 2’,4’,6’-Trihydroxyacetophenone; 2,4,6-Trihydroxyacetophenone; Phloracetophenone; Phloracetophene .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl group (C6H5-) attached to the second carbon of an ethanone group (C2H2O), and a trihydroxyphenyl group (C6H4(OH)3) attached to the first carbon of the ethanone group . The molecular weight of this compound is 168.1467 .Scientific Research Applications
Photoremovable Protecting Group for Carboxylic Acids : A study by Atemnkeng et al. (2003) introduced a photoremovable protecting group, 1-[2-(2-hydroxyalkyl)phenyl]ethanone, for carboxylic acids. This group can be used to protect various carboxylic acids and release the acid upon photolysis in high yields. This has potential applications in organic synthesis and pharmaceuticals (Atemnkeng, Louisiana II, Yong, Vottero, & Banerjee, 2003).
Antimicrobial Properties : A study in 2022 by Satya et al. reported the antimicrobial properties of Ethanone, 1-(2-hydroxy-5-methyl phenyl), a compound similar in structure to 2-Phenyl-1-(2,4,6-trihydroxyphenyl)ethanone. This study conducted molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies to evaluate its binding efficacy with proteins in Staphylococcus aureus and report its ADMET properties (Satya, V., & Aiswariya, 2022).
Synthesis and Antimicrobial Activity : Dave et al. (2013) conducted a study on the synthesis of 6-phenyl-4-(4-(4-(p-tolyloxy) phenoxy) phenyl)-5, 6-dihydropyrimidin-2(1H)-one and examined its antimicrobial activity against various bacteria (Dave, Patel, Nimavat, Vyas, & Patel, 2013).
Anti-Inflammatory Activity : Singh et al. (2020) studied three phenyl dimer compounds, including 1-(4-[2-(4-Acetyl-phenoxy)-ethoxy]-phenyl)-ethanone, and evaluated their anti-inflammatory activities in vivo on Wistar strain albino rats. They demonstrated moderate-to-intermediate anti-inflammatory effects for some compounds (Singh, Dowarah, Tewari, & Geiger, 2020).
Optical Properties in Fluorophores : Khan et al. (2016) synthesized a compound by reacting 4(dimethylamino) benzaldehyde with 1-(2-hydroxyphenyl) ethanone, demonstrating its application in studying solvatochromic properties and as a potential probe in determining critical micelle concentration in micelles (Khan, Asiri, & Aqlan, 2016).
Cancer Treatment : Kashishian et al. (2003) identified a class of protein kinase inhibitors, including 1-(2-hydroxy-4-morpholin-4-yl-phenyl)-ethanone, for potential use in cancer treatment. This compound inhibits DNA-dependent protein kinase and enhances the cytotoxicity of agents that induce DNA double-strand breaks, suggesting a new approach for cancer therapy (Kashishian, Douangpanya, Clark, Schlachter, Eary, Schiro, Huang, Burgess, Kesicki, & Halbrook, 2003).
Mechanism of Action
Target of Action
It is a derivative of phloroglucinol , which has been reported to enhance cholesterol 7 alpha-hydroxylase (CYP7A1) activity . CYP7A1 is a critical enzyme in the conversion of cholesterol to bile acids, thus playing a significant role in maintaining cholesterol homeostasis.
Mode of Action
Based on its structural similarity to phloroglucinol derivatives, it may interact with its target enzyme, possibly cyp7a1, to modulate its activity .
Biochemical Pathways
The compound potentially affects the cholesterol metabolism pathway by enhancing the activity of CYP7A1 . This enzyme catalyzes the rate-limiting step in the conversion of cholesterol to bile acids. By enhancing CYP7A1 activity, the compound could potentially increase the conversion of cholesterol to bile acids, thereby reducing cholesterol levels.
Result of Action
If it indeed enhances cyp7a1 activity, it could potentially lead to a decrease in cholesterol levels, given the role of cyp7a1 in cholesterol metabolism .
properties
IUPAC Name |
2-phenyl-1-(2,4,6-trihydroxyphenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O4/c15-10-7-12(17)14(13(18)8-10)11(16)6-9-4-2-1-3-5-9/h1-5,7-8,15,17-18H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLHBRIIHMDJIBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)C2=C(C=C(C=C2O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701262727 | |
Record name | 2-Phenyl-1-(2,4,6-trihydroxyphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701262727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
727-71-9 | |
Record name | 2-Phenyl-1-(2,4,6-trihydroxyphenyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=727-71-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Phenyl-1-(2,4,6-trihydroxyphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701262727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2',4',6'-Trihydroxy-2-phenylacetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.